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Compound of Interest

Compound Name: Oleoyl Serotonin-d17

CAS No.: 1002100-44-8

Cat. No.: B15618521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acyl serotonins are a class of endogenous lipid mediators that have garnered significant

interest in neuroscience research due to their diverse pharmacological activities and

therapeutic potential. These molecules consist of a serotonin moiety linked to a fatty acid via an

amide bond. The nature of the acyl chain dictates the specific biological activity of the

compound, leading to a family of molecules with distinct interactions with key cellular targets.

This technical guide provides a comprehensive overview of the synthesis, metabolism,

signaling pathways, and physiological roles of N-acyl serotonins, with a focus on their

relevance to neuroscience. Detailed experimental protocols and quantitative data are

presented to facilitate further research and drug development in this promising area.

Synthesis and Metabolism
The biosynthesis of N-acyl serotonins is dependent on the intracellular concentrations of

serotonin and various fatty acids. The primary precursor, serotonin (5-hydroxytryptamine or 5-

HT), is synthesized from the essential amino acid tryptophan.[1][2] The subsequent acylation of
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serotonin is catalyzed by N-acetyltransferases. For instance, the well-known N-acetylserotonin

(NAS), a precursor to melatonin, is formed through the action of arylalkylamine N-

acetyltransferase (AANAT).[3][4] The formation of other N-acyl serotonins, such as N-

arachidonoyl-serotonin (AA-5-HT), is also dependent on the availability of the corresponding

fatty acid.[5]

The metabolic degradation of certain N-acyl serotonins is primarily mediated by Fatty Acid

Amide Hydrolase (FAAH), an enzyme also responsible for the breakdown of the

endocannabinoid anandamide.[3][6] This shared metabolic pathway highlights the intricate

cross-talk between the endocannabinoid and serotonergic systems.

Biosynthesis of N-acetylserotonin and Melatonin
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Start: Brain Tissue Sample

1. Homogenize tissue
in appropriate buffer

2. Liquid-Liquid Extraction
to isolate lipid fraction

3. Solid-Phase Extraction (SPE)
with silica cartridges

4. LC-MS/MS Analysis
(C18 column, ESI+, MRM mode)

5. Quantify based on
precursor-to-product ion transitions

End: N-acyl serotonin
concentration
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Start: HEK-293 cells expressing TRPV1

1. Seed cells in a
96-well plate

2. Load cells with a
calcium-sensitive dye (e.g., Fluo-4 AM)

3. Incubate with varying
concentrations of N-acyl serotonin

4. Stimulate with a TRPV1
agonist (e.g., capsaicin)

5. Measure intracellular calcium levels
using a fluorescence plate reader

6. Calculate IC₅₀ value

End: TRPV1 antagonist
potency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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